Cas no 2034423-00-0 (N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034423-00-0
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 5378811
• Update Time: 2025-05-26

N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl)-4-propylthiadiazole-5-carboxamide
• N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-4-propyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C19H17N5O2S/c1-3-7-13-16(27-24-23-13)17(25)21-14-10-15-19(20-11(14)2)26-18(22-15)12-8-5-4-6-9-12/h4-6,8-10H,3,7H2,1-2H3,(H,21,25)
• InChI Key： OALIQRGYKDFSBK-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=C(C)N=C3OC(C4=CC=CC=C4)=NC3=C2)=O)=C(CCC)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-4-propyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034423-00-0)

The compound N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-4-propyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS No. 2034423-00-0, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines an oxazolo[5,4-b]pyridine core with a 1,2,3-thiadiazole moiety, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its unique scaffold, which may offer novel mechanisms of action in targeting specific biological pathways.

In recent years, the demand for heterocyclic compounds like N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-4-propyl-1,2,3-thiadiazole-5-carboxamide has surged, driven by their versatility in medicinal chemistry. This compound's oxazole and thiadiazole rings are known for their bioisosteric properties, often enhancing pharmacokinetic profiles. With the rise of AI-driven drug design and computational chemistry, such molecules are being scrutinized for their binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) characteristics, aligning with the industry's focus on precision medicine.

The synthesis of CAS No. 2034423-00-0 involves multi-step organic reactions, including cyclization and amidation, to achieve its complex architecture. Its propyl-thiadiazole side chain is particularly noteworthy, as it may influence lipophilicity and membrane permeability—critical factors in CNS drug development. Recent publications highlight its potential as a kinase inhibitor or GPCR modulator, addressing unmet needs in oncology and neurology. These applications resonate with trending searches like "new kinase inhibitors 2024" and "GPCR-targeted therapies," reflecting its relevance in current research.

From an industrial perspective, N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-4-propyl-1,2,3-thiadiazole-5-carboxamide is also gaining traction in agrochemical innovation. Its thiadiazole component is associated with pesticidal activity, prompting investigations into eco-friendly crop protection agents. This aligns with global searches for "sustainable pesticides" and "green chemistry in agriculture," underscoring its dual utility in life sciences.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, ensuring purity and structural verification. Researchers frequently query "HPLC methods for heterocycles" or "NMR peaks of oxazole derivatives," indicating the technical interest surrounding such analyses. Furthermore, its stability under various pH conditions is being studied to optimize formulation strategies—a topic often searched as "drug formulation challenges 2024."

In conclusion, CAS No. 2034423-00-0 exemplifies the convergence of medicinal chemistry and materials science, with its multifaceted applications addressing contemporary challenges. Its structural novelty and functional adaptability position it as a compelling candidate for future breakthroughs, whether in targeted therapeutics or smart agrochemicals. As scientific inquiries evolve, this compound will likely remain at the forefront of interdisciplinary research.